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Compound of Interest

Compound Name: Sufentanil-d3 Citrate

Cat. No.: B15295225 Get Quote

Sufentanil-d3 Citrate: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sufentanil-d3 Citrate, a

critical tool in modern analytical research. The document details its chemical properties,

primary applications, and the methodologies for its use, with a focus on its role as an internal

standard in quantitative analysis.

Core Concepts: Understanding Sufentanil-d3 Citrate
Sufentanil-d3 Citrate is the citrate salt form of a deuterated analog of sufentanil.[1] Sufentanil

is a potent synthetic opioid analgesic, approximately 5 to 10 times more potent than its parent

compound, fentanyl.[2] The "d3" designation indicates that three hydrogen atoms in the

sufentanil molecule have been replaced with deuterium atoms. This isotopic labeling makes

Sufentanil-d3 Citrate an ideal internal standard for bioanalytical methods, particularly for liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[3]

The primary use of Sufentanil-d3 Citrate in research is to improve the accuracy and precision

of quantitative analyses of sufentanil in biological matrices such as plasma, serum, and urine.

[3][4] As an internal standard, it is added to samples at a known concentration before sample

preparation and analysis. Because it is chemically almost identical to sufentanil, it behaves
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similarly during extraction, chromatography, and ionization. However, due to the mass

difference imparted by the deuterium atoms, it can be distinguished from the non-labeled

analyte by the mass spectrometer. This allows for the correction of variations in sample

recovery and instrument response, leading to more reliable and reproducible results.

Chemical and Physical Properties

Property Value

Chemical Name
N-[4-(methoxymethyl)-1-[2-(2-thienyl)ethyl]-4-

piperidinyl]-N-phenyl-propanamide-d3 Citrate

Molecular Formula C28H35D3N2O9S

Molecular Weight 581.69 g/mol

CAS Number 1185143-91-2

Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, and water

Primary Research Application: A Stable Isotope-
Labeled Internal Standard
The most significant application of Sufentanil-d3 Citrate is as a stable isotope-labeled internal

standard (SIL-IS) in quantitative bioanalysis. The use of a SIL-IS is considered the gold

standard in quantitative mass spectrometry as it provides the highest degree of accuracy and

precision.

Experimental Workflow for Quantitative Analysis of Sufentanil

The following diagram illustrates a typical workflow for the quantification of sufentanil in a

biological matrix using Sufentanil-d3 Citrate as an internal standard.
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Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample (e.g., Plasma) Addition of Sufentanil-d3 Citrate (Internal Standard) Protein Precipitation / Liquid-Liquid Extraction / Solid-Phase Extraction Evaporation of Solvent Reconstitution in Mobile Phase Injection into LC-MS/MS System Chromatographic Separation Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS) Detection Peak Integration Calculate Peak Area Ratio (Analyte/IS) Quantification using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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